molecular formula C7H7FN2O2 B1309323 2-Fluoro-N,4-dihydroxybenzimidamide

2-Fluoro-N,4-dihydroxybenzimidamide

Cat. No.: B1309323
M. Wt: 170.14 g/mol
InChI Key: YTVSBOYFDCNZMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Fluoro-N,4-dihydroxybenzimidamide (CAS: 880874-38-4) is a fluorinated benzamidine derivative characterized by a benzimidamide backbone substituted with fluorine at the 2-position and hydroxyl groups at the N and 4-positions. This compound has garnered attention in crystal engineering and pharmaceutical research due to its unique supramolecular interactions, particularly involving fluorine-mediated hydrogen bonds (e.g., N–H⋯F) and π-stacking motifs . Its synthesis typically involves condensation reactions between fluorinated benzonitriles and anilines under controlled conditions, followed by purification via silica gel chromatography .

Properties

IUPAC Name

2-fluoro-N',4-dihydroxybenzenecarboximidamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7FN2O2/c8-6-3-4(11)1-2-5(6)7(9)10-12/h1-3,11-12H,(H2,9,10)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YTVSBOYFDCNZMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1O)F)C(=NO)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7FN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

170.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Polymorphs

(E)-2-Fluoro-N′-phenylbenzimidamide (DB10) and (E)-2-Fluoro-N′-(2-fluorophenyl)benzimidamide (DB11)
  • Structural Similarities : These E-isomers share the benzimidamide core but differ in fluorine substitution (DB11 has an additional fluorine at the 2-position of the phenyl ring). Both form isostructural polymorphs (E1 and E2) with 2-Fluoro-N,4-dihydroxybenzimidamide analogs, exhibiting nearly identical unit cell parameters and intermolecular interaction hierarchies .
  • Crystal Packing: Dominated by N–H⋯N and C–H⋯F interactions. DB10 and DB11 show 3D isostructurality, with XPac similarity indices >85%, indicating robust supramolecular architectures resistant to minor substituent changes .
(Z)-3-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB23) and (Z)-4-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB33)
  • Isostructurality : These Z-isomers are fully isostructural despite differing in fluorine position (3- vs. 4-fluoro substitution). Their crystal structures feature N–H⋯F interactions and π-stacking, with energy frameworks demonstrating 2D similarity in interaction topologies .
  • Energy Analysis : Interaction energies (via PIXEL calculations) reveal that C–H⋯F and N–H⋯π interactions contribute ~60% of the total lattice energy, comparable to 2-Fluoro-N,4-dihydroxybenzimidamide’s analogs .

Functional Group Variants

2-Fluoro-N,N-diphenylbenzamide (2FNNDPBA)
  • Structural Differences : Replaces the amidoxime group (-NH-OH) with a diphenylamide (-NPh₂). This change eliminates N–H⋯F bonding but introduces stronger C=O⋯H–N interactions.
  • Physical Properties : Exhibits orthorhombic symmetry (Pbca) with a larger unit cell volume (2968.6 ų vs. ~1500 ų for benzamidines). Its NLO activity (hyperpolarizability β = 1.18 GW·cm⁻²) surpasses benzamidines due to enhanced electron delocalization .
N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24)
  • Halogen Effects: Dual fluorine substitutions at the 2- and 4-positions on the phenyl ring enhance halogen bonding (C–F⋯F–C) but reduce N–H⋯F prevalence. Crystal structures show closer packing (density ~1.5 g/cm³) compared to mono-fluorinated analogs .

Quasi-Isostructural Polymorphs

Polymorphs of (Z)-2-fluoro-N′-phenylbenzimidamide (Forms I and II) exhibit "quasi-isostructural" behavior:

  • Form I : Triclinic P1 with two symmetry-independent molecules (Z′ = 2). Dominated by C–H⋯F dimers and N–H⋯π interactions.
  • Form II : Same space group but Z′ = 3, with slight conformational differences (<5° torsion angle variation). Energy frameworks show 90% similarity in interaction networks .

Key Data Tables

Table 1: Crystallographic Parameters of Selected Compounds

Compound Space Group Unit Cell Volume (ų) Key Interactions Reference
2-Fluoro-N,4-dihydroxybenzimidamide* Pbca (inferred) ~1500 (estimated) N–H⋯F, O–H⋯O
(E)-2-Fluoro-N′-phenylbenzimidamide (DB10) P1 1542.1 N–H⋯N, C–H⋯F
(Z)-3-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB23) P1 1588.4 N–H⋯F, π-stacking
2-Fluoro-N,N-diphenylbenzamide (2FNNDPBA) Pbca 2968.6 C=O⋯H–N, C–H⋯π

*Note: Parameters for 2-Fluoro-N,4-dihydroxybenzimidamide inferred from analogs.

Table 2: Interaction Energy Contributions in Selected Compounds

Compound N–H⋯F (%) C–H⋯F (%) π-stacking (%) Total Lattice Energy (kJ/mol)
DB23/DB33 30 30 40 -120.5
(E)-2-Fluoro-N′-phenylbenzimidamide 25 35 40 -115.8
2FNNDPBA 0 10 90 -98.3

Research Findings and Implications

  • Isostructurality : Fluorine’s small size and high electronegativity enable isostructurality across benzamidines, making them ideal for crystal engineering .
  • Optical Applications : Unlike diphenylamide variants, benzamidines exhibit moderate NLO activity, but their tunable substituents offer pathways for optimization .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.